Cas no 1705096-32-7 (1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide)

• Product Name: 1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide
• CAS No: 1705096-32-7
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 6113648
• PubChem ID: 90626308
• Update Time: 2025-10-29

1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide
• 1,3,5-trimethyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-1H-pyrazole-4-carboxamide
• 1705096-32-7
• AKOS025099767
• F6469-1085
• 1,3,5-trimethyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]pyrazole-4-carboxamide

• Inchi： 1S/C17H18N4OS/c1-10-16(11(2)21(4)20-10)17(22)19-14-8-6-5-7-13(14)15-9-23-12(3)18-15/h5-9H,1-4H3,(H,19,22)
• InChI Key： JGBQZKUSOUSDFC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1=CC=CC=C1NC(C1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 326.12013238g/mol
• Monoisotopic Mass: 326.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide

Introduction to 1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide (CAS No. 1705096-32-7) and Its Emerging Applications in Chemical Biology

The compound 1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide, identified by its CAS number 1705096-32-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a pyrazole core substituted with a methyl group at the 1, 3, and 5 positions, coupled with a phenyl ring bearing a thiazole moiety at the 2-position. The unique structural arrangement of this molecule imparts distinct chemical and biological properties that have garnered attention from researchers exploring novel therapeutic agents.

The pyrazole scaffold is well-documented for its versatility in medicinal chemistry, serving as a key structural motif in numerous bioactive compounds. Its five-membered aromatic ring system allows for facile modifications at various positions, enabling the tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. In particular, the presence of methyl groups at the 1, 3, and 5 positions enhances the compound's rigidity and electronic distribution, which can influence its binding affinity to biological targets.

The phenyl-thiazole substituent appended to the pyrazole ring introduces additional layers of complexity to the molecule. Thiazole derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The integration of this moiety into 1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide suggests potential interactions with enzymes or receptors involved in these pathways. Recent studies have highlighted the role of thiazole-based compounds in modulating cellular signaling cascades, making this class of molecules particularly attractive for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The carboxamide functional group at the 4-position of the pyrazole ring provides a reactive site for chemical modifications via amide bond formation. This versatility allows researchers to append various pharmacophores or tags that could enhance target specificity or improve pharmacokinetic profiles. Such modifications are crucial in optimizing lead compounds for clinical development.

Recent advances in computational chemistry have enabled the rapid screening of large molecular libraries to identify promising candidates like 1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide. Molecular docking studies have suggested that this compound may interact with proteins involved in metabolic disorders and neurodegenerative diseases. For instance, preliminary simulations indicate potential binding to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses. These findings align with emerging research trends that focus on modulating enzymatic activity through small-molecule inhibitors.

The synthesis of 1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide presents an interesting challenge due to its complex structural features. Multi-step organic synthesis is typically employed to construct the pyrazole core followed by functional group interconversions to introduce the phenyl-thiazole moiety and the carboxamide group. Modern synthetic methodologies emphasize efficiency and sustainability; thus, catalytic approaches and green chemistry principles are being increasingly adopted to minimize waste and reduce reaction times.

In vitro studies have begun to unravel the biological profile of this compound. Initial assays suggest moderate activity against certain cancer cell lines, possibly through inhibition of proliferation or induction of apoptosis. Additionally, preliminary data hint at anti-inflammatory properties by modulating cytokine production in immune cells. These early findings underscore the need for more comprehensive pharmacological evaluations to fully elucidate its therapeutic potential.

The integration of 1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide into drug development pipelines requires careful consideration of formulation and delivery systems. The compound's solubility characteristics must be optimized for bioavailability upon administration via different routes (e.g., oral or intravenous). Nanotechnology-based delivery platforms have emerged as promising strategies to enhance solubility and target specificity while reducing systemic toxicity.

Future research directions may explore structure-activity relationships (SAR) around this scaffold to identify analogs with improved potency or selectivity. Advances in high-throughput screening (HTS) technologies will facilitate rapid testing of modified derivatives against diverse disease-relevant targets. Moreover, interdisciplinary collaborations between synthetic chemists and biologists will be essential to translate laboratory findings into tangible therapeutic benefits.

The growing interest in heterocyclic compounds like 1,3,5-trimethyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-carboxamide reflects broader trends in drug discovery toward innovative molecular architectures. As our understanding of disease mechanisms deepens at a molecular level, so too does our capacity to design molecules that precisely interact with biological systems. This compound exemplifies how strategic molecular design can yield promising candidates for addressing unmet medical needs.